4-(2-methanesulfonamidoethyl)benzoic Acid
Overview
Description
4-(2-methanesulfonamidoethyl)benzoic Acid is an organic compound with the molecular formula C10H13NO4S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid group attached to a methanesulfonamidoethyl group . The InChI code for the compound is1S/C10H13NO4S/c1-16(14,15)11-7-6-8-2-4-9(5-3-8)10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
. Physical and Chemical Properties Analysis
The compound is a powder at room temperature . It has a melting point of 173-174 degrees Celsius . The molecular weight of the compound is 243.28 .Scientific Research Applications
Organic Synthesis and Catalysis
Bio-Potent Sulfonamides Synthesis
Some 4-(substituted phenylsulfonamido)benzoic acids were synthesized using fly-ash:H3PO3 nano catalyst in ultrasound irradiation conditions, showing over 90% yields. These compounds were tested for their antimicrobial activities, indicating the role of these sulfonamides in developing new antimicrobial agents (Dineshkumar & Thirunarayanan, 2019).
Meta-C–H Functionalization of Benzoic Acid Derivatives
A general protocol for meta-C–H olefination of benzoic acid derivatives was developed, using a nitrile-based sulfonamide template. This method provided a new approach for synthesizing complex molecules efficiently and could have implications in drug development and organic synthesis (Li et al., 2016).
Material Science and Catalysis
Efficient Catalyst for One-Pot Synthesis
Methanesulfonic acid has been identified as an efficient catalyst for the synthesis of 2-substituted benzoxazoles from carboxylic acids, showcasing its utility in simplifying the synthesis of complex heterocyclic compounds (Kumar et al., 2008).
Methanesulfonic Acid/SiO2 for Benzothiazoles Synthesis
A combination of methanesulfonic acid and SiO2 was used for synthesizing 2-substituted benzothiazoles from carboxylic acids, demonstrating the role of methanesulfonic acid in facilitating environmentally friendly synthesis methods (Sharghi & Asemani, 2009).
Environmental and Green Chemistry
Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives
A simple and efficient method for the synthesis of sulfonamide and sulfonate carboxylic acid derivatives under green conditions was developed, highlighting the potential for these compounds in various applications, including environmental remediation (Almarhoon et al., 2019).
Coal-Bed Methane Purification
Nickel-based Metal-Organic Frameworks (MOFs) demonstrated record CH4/N2 selectivity, showing the potential for 4-(2-methanesulfonamidoethyl)benzoic acid derivatives in gas separation and purification processes, which could have significant implications for energy production and environmental protection (Wang et al., 2022).
Safety and Hazards
The compound is classified under the GHS07 hazard pictogram . The hazard statements associated with the compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Properties
IUPAC Name |
4-[2-(methanesulfonamido)ethyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4S/c1-16(14,15)11-7-6-8-2-4-9(5-3-8)10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYIOCTBMAODUCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCCC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501248165 | |
Record name | 4-[2-[(Methylsulfonyl)amino]ethyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501248165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79094-22-7 | |
Record name | 4-[2-[(Methylsulfonyl)amino]ethyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79094-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[2-[(Methylsulfonyl)amino]ethyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501248165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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